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Compound of Interest

Compound Name: SSR128129E free acid

Cat. No.: B15582908 Get Quote

Essential Safety and Handling Guide for
SSR128129E Free Acid
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with SSR128129E free acid. Given

that a specific Safety Data Sheet (SDS) for SSR128129E free acid is not publicly available,

this document is based on general laboratory safety principles for handling acidic, powdered

chemical compounds of unknown toxicity. It is imperative to supplement these guidelines with a

substance-specific SDS obtained from your supplier.

Immediate Safety and Handling Precautions
SSR128129E free acid is an allosteric inhibitor of Fibroblast Growth Factor Receptors

(FGFRs).[1][2] While specific toxicity data is unavailable, researchers should handle this

compound with care, assuming it may be hazardous.

Engineering Controls:

Work in a well-ventilated laboratory.

Handle the solid compound in a certified chemical fume hood to minimize inhalation

exposure.

Ensure a safety shower and eyewash station are readily accessible.[3]
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Personal Protective Equipment (PPE): Always wear the following PPE when handling

SSR128129E free acid:

PPE Category Item Specifications

Eye and Face Protection Safety Goggles

ANSI/ISEA Z87.1 rated,

providing protection against

chemical splashes.[4]

Face Shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.[5]

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Check for any

signs of degradation or

punctures before use.[6]

Body Protection Laboratory Coat
Fully fastened to protect from

spills.

Apron

A chemically resistant apron

should be worn over the lab

coat when handling significant

quantities.

Respiratory Protection N95 Respirator

Recommended for weighing

and handling the powder

outside of a fume hood, though

handling in a fume hood is the

preferred method.[5]

Hygiene Practices:

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.

Do not eat, drink, or smoke in the laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15582908?utm_src=pdf-body
https://www.scisure.com/blog/7-critical-pieces-of-chemistry-lab-safety-equipment
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://fabweb.ece.illinois.edu/lab/safety/ppe.aspx
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove contaminated clothing immediately and wash before reuse.

Operational Plan: Handling and Spills
Handling:

Preparation: Before handling, ensure all necessary PPE is worn and engineering controls

are functioning correctly. Have spill cleanup materials readily available.

Weighing: If possible, weigh the compound in a fume hood or a ventilated balance enclosure.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly.

Always add acid to water, not the other way around, as a general precaution, although the

acidity of this compound in solution is not specified.[7]

Storage: Store SSR128129E free acid in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials. The related sodium salt is classified as a

combustible solid (Storage Class 11), suggesting the free acid should be stored similarly.

Spill Procedure:

Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated

space.

Control: For small spills of the solid, gently cover with an absorbent material to avoid raising

dust.[7]

Neutralize (if applicable and safe): For acidic compounds, a weak base like sodium

bicarbonate can be used for neutralization, but this should only be done if the reactivity of

SSR128129E with the neutralizing agent is known.

Clean-up: Use a plastic dustpan and brush or a HEPA-filtered vacuum to collect the

absorbed material. Place the waste in a sealed, labeled container for disposal.

Decontaminate: Clean the spill area with a suitable solvent or detergent and water.

Report: Report all spills to the laboratory supervisor or safety officer.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www-internal.psfc.mit.edu/esh/caust.html
https://www.benchchem.com/product/b15582908?utm_src=pdf-body
https://www-internal.psfc.mit.edu/esh/caust.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
As the specific hazards of SSR128129E free acid are not fully known, it should be disposed of

as hazardous waste.

Waste Type Disposal Procedure

Solid SSR128129E Free Acid

Collect in a clearly labeled, sealed container.

Dispose of through your institution's hazardous

waste program.

Contaminated Materials (e.g., gloves, wipes)

Place in a sealed bag or container labeled as

hazardous waste and dispose of according to

institutional guidelines.

Solutions of SSR128129E Free Acid

Collect in a labeled, sealed, and chemically

compatible container. Do not pour down the

drain. Dispose of as hazardous chemical waste.

Empty Containers

If the container held acutely hazardous waste, it

may need to be triple-rinsed, with the rinsate

collected as hazardous waste.[8] Consult your

institution's safety guidelines for "RCRA Empty"

container procedures.[8]

Always segregate waste streams to avoid accidental mixing of incompatible chemicals.

Mechanism of Action: SSR128129E Signaling
Pathway
SSR128129E is an allosteric inhibitor of Fibroblast Growth Factor Receptors (FGFRs).[2] It

binds to the extracellular domain of the receptor, preventing the internalization of the FGF-

FGFR complex.[2][9] This action inhibits downstream signaling pathways, such as the

MAPK/ERK and PI3K/AKT pathways, which are involved in cell proliferation, survival, and

angiogenesis.[10]
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SSR128129E allosterically inhibits FGFR signaling.

Experimental Workflow: General Handling Protocol
The following diagram outlines a general workflow for handling SSR128129E free acid in a

laboratory setting.
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General workflow for handling SSR128129E free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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